Cas no 2640964-81-2 (6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine)

• Product Name: 6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine
• CAS No: 2640964-81-2
• MF: C₁₉H₂₄N₈O
• MW: 380.446862220764
• CID: 5318554
• PubChem ID: 155799064
• Update Time: 2025-06-27

6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine Chemical and Physical Properties

Names and Identifiers

• AKOS040731804
• 2640964-81-2
• F6796-7312
• 6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine
• 6-[4-(5-Methyl-2-pyrimidinyl)-1-piperazinyl]-9-[(tetrahydro-2-furanyl)methyl]-9H-purine

• Inchi： 1S/C19H24N8O/c1-14-9-20-19(21-10-14)26-6-4-25(5-7-26)17-16-18(23-12-22-17)27(13-24-16)11-15-3-2-8-28-15/h9-10,12-13,15H,2-8,11H2,1H3
• InChI Key： PFDFGJSSMGQHNG-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CCN(C3=NC=C(C)C=N3)CC2)N(CC2CCCO2)C=1

Computed Properties

• Exact Mass: 380.20730742g/mol
• Monoisotopic Mass: 380.20730742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 644.1±65.0 °C(Predicted)
• pka: 6.75±0.10(Predicted)

Additional information on 6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine

Introduction to 6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine (CAS No. 2640964-81-2)

6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine, a compound with the CAS number 2640964-81-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in the development of novel therapeutic agents. Its unique structural features, characterized by a fused piperazine and purine core, make it an intriguing candidate for further exploration in medicinal chemistry.

The structural motif of this compound includes a 5-methylpyrimidin-2-yl substituent attached to a piperazine ring, which is further linked to a purine scaffold. The presence of an (oxolan-2-yl)methyl group at the 9-position of the purine ring adds an additional layer of complexity and functionality. This specific arrangement of atoms and functional groups is crucial for its biological activity and interactions with biological targets.

In recent years, there has been growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in various diseases. The compound 6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine has been identified as a promising lead compound due to its ability to modulate key biological pathways. Specifically, its interaction with enzymes such as kinases and other signaling molecules has been extensively studied.

One of the most notable aspects of this compound is its potential application in the treatment of cancers. Research has demonstrated that it can inhibit the activity of certain kinases that are overexpressed in tumor cells. This inhibitory effect is attributed to its ability to bind to the active site of these kinases, thereby preventing their catalytic activity. Such mechanisms are crucial for developing effective anticancer therapies.

The synthesis of 6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in achieving the desired structural complexity. These synthetic strategies not only enhance efficiency but also allow for the introduction of various functional groups, thereby increasing the potential biological activity.

Evaluation of this compound's pharmacokinetic properties is essential for determining its suitability for clinical use. Studies have shown that it exhibits good solubility and stability under physiological conditions, which are critical factors for drug development. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The potential therapeutic applications of 6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine extend beyond oncology. Research is ongoing to explore its efficacy in treating inflammatory diseases and neurological disorders. The compound's ability to modulate inflammatory pathways has been particularly intriguing, as it may offer new treatment options for conditions such as rheumatoid arthritis and multiple sclerosis.

In conclusion, 6-[4-(5-methylpyrimidin-2-yl)piperazine-1^-y]-9-[(oxolan^-2^-y)methyl]-9H-purine (CAS No. 2640964-81-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound holds great potential for addressing various medical challenges.